Cas no 1936199-87-9 (6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one)

• Product Name: 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one
• CAS No: 1936199-87-9
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 4779733
• PubChem ID: 89966182
• Update Time: 2025-06-12

6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• AT32330
• 6-CHLORO-2,3-DIHYDRO-4H-PYRANO[3,2-B]PYRIDIN-4-ONE
• 1936199-87-9
• SCHEMBL15469468
• 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one

• Inchi： 1S/C8H6ClNO2/c9-7-2-1-6-8(10-7)5(11)3-4-12-6/h1-2H,3-4H2
• InChI Key： CWIVNVJBMZIKRH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(CCO2)=O)N=1

Computed Properties

• Exact Mass: 183.0087061g/mol
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines Pyranopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines

Additional information on 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one

Introduction to 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one (CAS No. 1936199-87-9)

6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one, with the CAS number 1936199-87-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrano[3,2-b]pyridinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one make it a promising candidate for various drug discovery programs.

The chemical structure of 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one consists of a pyranopyridine core with a chlorine substituent at the 6-position. This core structure is characterized by its fused ring system, which provides a rigid and planar framework. The presence of the chlorine atom at the 6-position imparts additional stability and modulates the compound's electronic properties, influencing its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that compounds with a similar pyranopyridine scaffold exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one effectively inhibited the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. Specifically, it has been found to induce apoptosis and inhibit cell cycle progression in human breast cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer.

The pharmacokinetic properties of 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one have also been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Moreover, its low toxicity profile and lack of significant side effects in preclinical models suggest that it may be well-tolerated in humans.

The synthetic route to 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one has been optimized to ensure high yield and purity. The synthesis typically involves a multi-step process that includes the formation of the pyranopyridine core followed by functional group modifications to introduce the chlorine substituent at the 6-position. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 6-Chloro-2,3-dihydro-4H-pyrano[3,2-B]pyridin-4-one (CAS No. 1936199-87-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use.